Cas no 2227815-50-9 (methyl (3R)-3-hydroxy-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropanoate)

Methyl (3R)-3-hydroxy-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanoate is a chiral ester compound featuring a hydroxyl group and a substituted pyrazole moiety. Its stereospecific (R)-configuration enhances its utility in asymmetric synthesis and pharmaceutical applications. The presence of the isopropyl group on the pyrazole ring contributes to improved steric and electronic properties, making it a versatile intermediate in medicinal chemistry. The compound’s ester functionality allows for further derivatization, while the hydroxyl group provides a reactive site for selective modifications. Its well-defined structure ensures consistency in synthetic pathways, making it valuable for research in bioactive molecule development and fine chemical synthesis.

methyl (3R)-3-hydroxy-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropanoate structure

2227815-50-9 structure

Product Name:methyl (3R)-3-hydroxy-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropanoate

CAS No:2227815-50-9

MF:C₁₀H₁₆N₂O₃

MW:212.245642662048

CID:6035497

PubChem ID:165629101

Update Time:2025-05-21

methyl (3R)-3-hydroxy-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropanoate Chemical and Physical Properties

Names and Identifiers

- methyl (3R)-3-hydroxy-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropanoate
- methyl (3R)-3-hydroxy-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanoate
- 2227815-50-9
- EN300-1795882
- Inchi： 1S/C10H16N2O3/c1-7(2)12-8(4-5-11-12)9(13)6-10(14)15-3/h4-5,7,9,13H,6H2,1-3H3/t9-/m1/s1
- InChI Key： HUGLTFGBBBRPNL-SECBINFHSA-N
- SMILES： O[C@H](CC(=O)OC)C1=CC=NN1C(C)C

Computed Properties

Exact Mass: 212.11609238g/mol
Monoisotopic Mass: 212.11609238g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 221
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 64.4Å²

methyl (3R)-3-hydroxy-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1795882-0.05g	methyl (3R)-3-hydroxy-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanoate	2227815-50-9	0.05g	$1632.0	2023-09-19
Enamine	EN300-1795882-0.1g	methyl (3R)-3-hydroxy-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanoate	2227815-50-9	0.1g	$1711.0	2023-09-19
Enamine	EN300-1795882-0.25g	methyl (3R)-3-hydroxy-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanoate	2227815-50-9	0.25g	$1789.0	2023-09-19
Enamine	EN300-1795882-0.5g	methyl (3R)-3-hydroxy-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanoate	2227815-50-9	0.5g	$1866.0	2023-09-19
Enamine	EN300-1795882-1.0g	methyl (3R)-3-hydroxy-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanoate	2227815-50-9	1g	$1944.0	2023-06-03
Enamine	EN300-1795882-2.5g	methyl (3R)-3-hydroxy-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanoate	2227815-50-9	2.5g	$3809.0	2023-09-19
Enamine	EN300-1795882-5.0g	methyl (3R)-3-hydroxy-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanoate	2227815-50-9	5g	$5635.0	2023-06-03
Enamine	EN300-1795882-10.0g	methyl (3R)-3-hydroxy-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanoate	2227815-50-9	10g	$8357.0	2023-06-03
Enamine	EN300-1795882-1g	methyl (3R)-3-hydroxy-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanoate	2227815-50-9	1g	$1944.0	2023-09-19
Enamine	EN300-1795882-5g	methyl (3R)-3-hydroxy-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanoate	2227815-50-9	5g	$5635.0	2023-09-19

methyl (3R)-3-hydroxy-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropanoate Related Literature

1. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
2. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
3. Alt-proteins: A promising future
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
5. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159

Additional information on methyl (3R)-3-hydroxy-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropanoate

Introduction to Methyl (3R)-3-Hydroxy-3-(1-(Propan-2-Yl)-1H-Pyrazol-5-Yl)Propanoate

Methyl (3R)-3-hydroxy-3-(1-(propan-2-yl)-1H-pyrazol-5-yl)propanoate, also known by its CAS number 2227815-50-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug development. The structure of this compound features a pyrazole ring substituted with a propanoyl group and a methyl ester, along with a hydroxyl group at the 3-position, which imparts unique stereochemical properties due to its (R)-configuration.

The synthesis of methyl (3R)-3-hydroxy-3-(1-(propan-2-yl)-1H-pyrazol-5-yl)propanoate involves a series of well-defined organic reactions, including nucleophilic substitution, condensation, and esterification. Recent advancements in asymmetric synthesis have enabled the efficient preparation of this enantiomerically pure compound, making it more accessible for research purposes. The stereochemistry at the 3-position is crucial for its biological activity, as it influences the molecule's interaction with target proteins or enzymes.

One of the most notable aspects of this compound is its potential as a lead molecule in drug discovery. Pyrazole derivatives are known for their ability to modulate various biological targets, including kinases, proteases, and ion channels. Recent studies have demonstrated that methyl (3R)-3-hydroxy...